Cas no 1352512-46-9 (6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid)

• Product Name: 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid
• CAS No: 1352512-46-9
• MF: C₁₆H₁₁ClO₄
• MW: 302.709143877029
• CID: 5217856
• Update Time: 2025-07-23

6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid
• 2-Benzofurancarboxylic acid, 5-chloro-6-(phenylmethoxy)-

• Inchi： 1S/C16H11ClO4/c17-12-6-11-7-15(16(18)19)21-13(11)8-14(12)20-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,19)
• InChI Key： UDZBVWJPOCPFNG-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC3=CC=CC=C3)=C(Cl)C=C2C=C1C(O)=O

Additional information on 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid

Introduction to 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid (CAS No. 1352512-46-9) and Its Emerging Applications in Chemical Biology

6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1352512-46-9, is a structurally unique benzofuran derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzyloxy and chloro substituents, exhibits a distinct molecular framework that makes it a valuable scaffold for the development of novel bioactive molecules. The benzofuran core is a well-documented motif in medicinal chemistry, known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structural features of 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid contribute to its potential as a versatile intermediate in synthetic chemistry. The presence of the benzyloxy group enhances the solubility and stability of the molecule, while the chloro substituent at the 5-position provides a reactive site for further functionalization. These attributes make it an attractive candidate for derivatization into more complex pharmacophores. In recent years, there has been a growing interest in benzofuran derivatives due to their demonstrated efficacy in modulating various biological pathways.

Recent studies have highlighted the pharmacological significance of benzofuran derivatives in addressing critical health challenges. For instance, research published in high-impact journals has demonstrated that certain benzofuran-based compounds exhibit potent inhibitory effects on enzymes involved in cancer progression. Specifically, derivatives with chloro substituents have shown promise in disrupting key signaling pathways such as the MAPK and PI3K/Akt pathways, which are frequently dysregulated in malignancies. The compound 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid aligns with this trend, offering a potential lead structure for further optimization.

The benzyloxy group in 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid also plays a crucial role in modulating drug-like properties such as bioavailability and metabolic stability. By incorporating this moiety, researchers can fine-tune the pharmacokinetic profile of derived compounds, enhancing their therapeutic potential. Additionally, the chloro substituent serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the construction of more elaborate molecular architectures. These chemical transformations are essential for generating libraries of novel compounds for high-throughput screening.

In the realm of drug discovery, 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid has been explored as a precursor for synthesizing analogs with enhanced binding affinity to target proteins. Computational modeling studies have suggested that modifications at the 2-position carboxylic acid and 5-chloro groups can significantly improve receptor interactions. Such insights are derived from advanced techniques like molecular dynamics simulations and structure-based drug design, which are increasingly employed to accelerate the discovery process.

One particularly compelling application of 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid is in the development of inhibitors targeting bacterial biofilm formation. Biofilms are extracellular polymeric substances produced by microorganisms that protect them from antibiotics and host immune responses. Researchers have identified that certain benzofuran derivatives disrupt biofilm architecture by interfering with quorum sensing pathways or altering cell adhesion mechanisms. The structural versatility of 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid makes it an ideal candidate for designing molecules capable of overcoming biofilm resistance.

The synthesis of 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. A common approach begins with the condensation of 2-formylbenzoic acid with benzyl alcohol under basic conditions to form 2-hydroxymethylbenzoic acid benzyl ether. Subsequent bromination followed by nucleophilic substitution with chlorinated intermediates yields the desired product. This synthetic route underscores the compound's accessibility and adaptability for further derivatization.

Advances in green chemistry have also influenced the preparation of 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid, with efforts focused on minimizing hazardous waste and improving reaction efficiency. Catalytic methods employing transition metals have been particularly effective in achieving high yields while reducing environmental impact. Such innovations align with global initiatives to promote sustainable pharmaceutical manufacturing.

The biological activity of 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid has been preliminarily evaluated through in vitro assays targeting key enzymes and receptors. Preliminary data suggest that derivatives derived from this scaffold exhibit inhibitory activity against enzymes such as COX-2 and lipoxygenase, which are implicated in inflammatory diseases. Additionally, interactions with nuclear receptors like PPARδ have been observed, indicating potential applications in metabolic disorders.

In conclusion, 6-Benzyloxy-5-chloro-benzofuran-2-carboxylic acid (CAS No. 1352512-46-9) represents a promising compound with diverse applications in chemical biology and drug discovery. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases, including cancer and infectious disorders. As research continues to uncover new biological functions of benzofuran derivatives, compounds like this are poised to play a pivotal role in next-generation pharmaceutical development.